Cas no 2902-56-9 (Benzenebutanoic acid, a-butyl-a-phenyl-)

• Product Name: Benzenebutanoic acid, a-butyl-a-phenyl-
• CAS No: 2902-56-9
• MF: C₂₀H₂₄O₂
• MW: 296.403366088867
• CID: 285114
• PubChem ID: 260513
• Update Time: 2025-04-19

Benzenebutanoic acid, a-butyl-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, a-butyl-a-phenyl-
• 2-phenyl-2-(2-phenylethyl)hexanoic acid
• 2,4-Diphenyl-2-butyl-buttersaeure
• 2-phenethyl-2-phenylhexanoic acid
• DTXSID50293748
• NSC-91860
• NSC91860
• 2902-56-9

• Inchi： 1S/C20H24O2/c1-2-3-15-20(19(21)22,18-12-8-5-9-13-18)16-14-17-10-6-4-7-11-17/h4-13H,2-3,14-16H2,1H3,(H,21,22)
• InChI Key： UJTIMNHOAZVPNL-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)(CCC1C=CC=CC=1)CCCC)=O

Computed Properties

• Exact Mass: 296.17800
• Monoisotopic Mass: 296.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.068
• Boiling Point: 422.9°C at 760 mmHg
• Flash Point: 319.6°C
• Refractive Index: 1.556
• PSA: 37.30000
• LogP: 4.83200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignans, neolignans and related compounds
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds